Cas no 57946-90-4 (2-BROMO-4-METHANESULFONYLANILINE)

• Product Name: 2-BROMO-4-METHANESULFONYLANILINE
• CAS No: 57946-90-4
• MF: C₇H₈BrNO₂S
• MW: 250.112919807434
• CID: 2102338
• PubChem ID: 20134402
• Update Time: 2025-05-20

2-BROMO-4-METHANESULFONYLANILINE Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-4-METHANESULFONYLANILINE
• 2-bromo-4-(methylsulfonyl)Benzenamine
• FS-5257
• 2-bromo-4-(methylsulfonyl) aniline
• EN300-51962
• SCHEMBL10694524
• SY174004
• 2-bromo-4-methylsulfonylaniline
• AKOS026670751
• 2-Bromo-4-(methylsulfonyl)aniline
• DA-26875
• G29524
• 2-bromo-4-(methlsulfonyl)aniline
• MFCD09800837
• 57946-90-4
• BZKULEPZXDVWPQ-UHFFFAOYSA-N
• 2-bromo-4-methylsulfonylaniline, AldrichCPR
• CS-0128074
• Z733879290
• 837-217-2
• HCA94690

• MDL： MFCD09800837
• Inchi： 1S/C7H8BrNO2S/c1-12(10,11)5-2-3-7(9)6(8)4-5/h2-4H,9H2,1H3
• InChI Key： BZKULEPZXDVWPQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)S(C)(=O)=O)N

Computed Properties

• Exact Mass: 248.94591g/mol
• Monoisotopic Mass: 248.94591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Sulfonylanilines

Additional information on 2-BROMO-4-METHANESULFONYLANILINE

Professional Introduction to 2-Bromo-4-Methanesulfonylaniline (CAS No. 57946-90-4)

2-Bromo-4-methanesulfonylaniline is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its versatile applications. With the CAS number 57946-90-4, this compound is recognized for its unique structural properties and potential utility in various synthetic pathways. The presence of both bromine and methanesulfonyl groups in its molecular structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceutical agents and agrochemicals.

The compound's significance is further underscored by its role as a building block in medicinal chemistry. Researchers have leveraged the reactivity of 2-bromo-4-methanesulfonylaniline to develop novel heterocyclic compounds, which are known for their broad spectrum of biological activities. Recent studies have highlighted its potential in the synthesis of kinase inhibitors, a class of drugs that plays a crucial role in treating cancers and inflammatory diseases. The bromine atom, in particular, provides a handle for further functionalization, allowing chemists to tailor the compound's properties for specific applications.

In addition to its pharmaceutical applications, 2-bromo-4-methanesulfonylaniline has found utility in materials science. Its ability to act as a precursor for more complex polymers and coatings has been explored, with researchers investigating its potential in creating advanced materials with enhanced durability and functionality. The methanesulfonyl group contributes to the compound's stability, making it an attractive candidate for industrial processes where chemical resistance is paramount.

The synthesis of 2-bromo-4-methanesulfonylaniline typically involves multi-step reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques not only improve the efficiency of production but also open up new avenues for modifying the compound's structure. For instance, recent advancements in catalytic systems have enabled the introduction of additional functional groups without compromising the integrity of the core scaffold.

The pharmacological potential of derivatives of 2-bromo-4-methanesulfonylaniline has been extensively studied. Researchers have synthesized various analogs and evaluated their biological activity using in vitro and in vivo models. Some derivatives have shown promising results in inhibiting specific enzymes associated with diseases such as diabetes and neurodegenerative disorders. The methanesulfonyl group, in particular, has been found to enhance binding affinity to target proteins, thereby improving the efficacy of potential drug candidates.

The environmental impact of using 2-bromo-4-methanesulfonylaniline as a intermediate has also been a focus of recent research. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with global trends toward sustainable chemistry and highlight the compound's importance not just as a chemical entity but as a catalyst for innovation in green manufacturing processes.

The future prospects for 2-bromo-4-methanesulfonylaniline are bright, with ongoing research exploring new applications and refining existing synthetic strategies. As our understanding of its properties grows, so too does its potential to contribute to advancements across multiple industries. Whether it is through the development of life-saving drugs or cutting-edge materials, this compound stands as a testament to the power of organic chemistry in driving scientific progress.